![molecular formula C10H19NO4 B131797 tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate CAS No. 714971-28-5](/img/structure/B131797.png)
tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate
Overview
Description
Tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate is a chemical compound with the molecular formula C10H19NO4 and a molecular weight of 217.26 g/mol . It is used as an intermediate in the synthesis of BMS-599626, a selective and orally efficacious inhibitor of human epidermal growth factor receptor 1 and 2 kinases .
Molecular Structure Analysis
The molecular structure of tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate can be represented by the SMILES string:O=C(OC(C)(C)C)N1C@HCO
. Physical And Chemical Properties Analysis
Tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate has a density of 1.118 g/cm³, a melting point of 80 ºC, and a boiling point of 320.7±27.0 °C (Predicted). It is slightly soluble in water, with a vapor pressure of 2.53E-05 mmHg at 25°C .Scientific Research Applications
Chemical Research
“(S)-4-Boc-(3-hydroxymethyl)morpholine” is a unique chemical that is provided to early discovery researchers as part of a collection of unique chemicals . It is used in various chemical research applications due to its unique properties .
Synthesis of Morpholino Nucleosides
This compound plays a crucial role in the synthesis of morpholino nucleosides starting from enantiopure glycidol . The key common precursor of the targets – 6-hydroxymethyl-morpholine acetal – is easily synthesised via oxirane ring opening of optically pure glycidol using N-nosyl aminoacetaldehyde as a nucleophile, followed by an O-benzoylation/ring-closure tandem reaction sequence .
Oligonucleotide Therapies
The development of “oligonucleotide therapies” has been revealed as a crucial strategy for the treatment of mutagenic diseases . Synthetic oligonucleotides regulate gene expression by interacting selectively with the RNA target . This compound is used in the synthesis of the monomers of these oligonucleotides .
Treatment of Duchenne Muscular Dystrophy
Two PMO drugs have been approved for the treatment of Duchenne muscular dystrophy . This compound is used in the synthesis of these drugs .
Peptide Synthesis
This class of heterocycles has found wide application in peptide synthesis . It is used as a building block in the synthesis of various peptides .
HIV Protease Inhibitors
2,6-substituted morpholines are used as HIV protease inhibitors . This compound, being a 2,6-substituted morpholine, can be used in the synthesis of these inhibitors .
Antimicrobial Agents
2,6-substituted morpholines are used as antimicrobial agents . This compound, being a 2,6-substituted morpholine, can be used in the synthesis of these agents .
Therapeutics in Obesity and Diabetes
2,6-substituted morpholines are used in therapeutics in obesity and diabetes . This compound, being a 2,6-substituted morpholine, can be used in the synthesis of these therapeutics .
Mechanism of Action
Target of Action
(S)-4-Boc-(3-hydroxymethyl)morpholine, also known as (S)-N-BOC-3-hydroxymethylmorpholine, is a chemical reagent used in the synthesis of various bioactive compounds. It has been reported to be used in the synthesis of Aurora kinase inhibitors , which are proteins that play a crucial role in the regulation of the cell cycle .
Mode of Action
It is known that it serves as a building block in the synthesis of more complex molecules, such as aurora kinase inhibitors . These inhibitors interact with their targets, the Aurora kinases, by binding to their active sites and preventing their normal function, thus interfering with cell cycle progression .
Biochemical Pathways
(S)-4-Boc-(3-hydroxymethyl)morpholine is involved in the synthesis of morpholino nucleosides . The synthesis of these modified morpholino monomers is performed through the condensation between 6-hydroxymethyl-morpholine acetal and nucleobases under Lewis acid conditions . These morpholino nucleosides can then be incorporated into oligonucleotides, which can regulate gene expression .
Result of Action
The primary result of the action of (S)-4-Boc-(3-hydroxymethyl)morpholine is the synthesis of bioactive compounds, such as Aurora kinase inhibitors . These inhibitors can block the activity of Aurora kinases, leading to the inhibition of cell cycle progression and potentially having anti-tumor effects .
properties
IUPAC Name |
tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO4/c1-10(2,3)15-9(13)11-4-5-14-7-8(11)6-12/h8,12H,4-7H2,1-3H3/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIQSXVGBMCJQAG-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOCC1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCOC[C@@H]1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80363822 | |
Record name | tert-Butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate | |
CAS RN |
714971-28-5 | |
Record name | tert-Butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-TERT-BUTYL 3-(HYDROXYMETHYL)MORPHOLINE-4-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.